N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]methanesulfonamide
• InChI: InChI=1S/C17H26N2O4S/c1-12(2)8-9-19-14-10-13(18-24(5,21)22)6-7-15(14)23-11-17(3,4)16(19)20/h6-7,10,12,18H,8-9,11H2,1-5H3
• InChI Key: IMBDRZFOLGNKCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NS(=O)(=O)C)OCC(C1=O)(C)C
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol
• CAS No.: 922005-23-0

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C17H26N2O4S and its molecular weight is 354.47. The purity is usually 95%.
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Scientific Research Applications

• Stereochemical Control in Synthesis : Research by Balgobin et al. (2017) in "Organic & biomolecular chemistry" highlights the use of related compounds in stereochemically controlled synthesis. They demonstrate methods to prepare secondary amines incorporating centre-axis chirality, illustrating how substituent effects might be exploited in the design of biaryl ligands with dynamic stereochemistry (Balgobin et al., 2017).

• Salt Forms of Pharmaceutical Compounds : Eberlin et al. (2013) in "Acta crystallographica. Section C, Crystal structure communications" explored the methanesulfonic acid salt forms of carbamazepine and its analogs. Their research provides insights into the crystal structures of these salts, which can be crucial for pharmaceutical applications (Eberlin et al., 2013).

• Creation of Novel Polycyclic Systems : Ukhin et al. (2011) in "Russian Chemical Bulletin" discussed the synthesis of new polycyclic systems containing benzodiazepine and isoindolinone fragments. These systems are important for the development of new pharmaceuticals and materials (Ukhin et al., 2011).

• Synthesis of Polybenzoxazoles : Kim et al. (2005) in "High Performance Polymers" conducted studies on the synthesis of polybenzoxazoles and their stability in methanesulfonic acid. This research is significant for materials science, particularly in the development of high-performance polymers (Kim et al., 2005).

• Fluorescent Properties for Radiation Detection : Kauffman and Bajwa (1993) in "Journal of Heterocyclic Chemistry" focused on synthesizing fluorescent compounds by condensing hydroxy- and methanesulfonamidoterephthalic acids. These compounds have applications as wavelength shifters in detecting ionizing radiation, highlighting their importance in safety and medical imaging technologies (Kauffman & Bajwa, 1993).

• Catalysis in Organic Chemistry : Zhao et al. (2018) in "Chemical communications" described a Brønsted acid-catalyzed cycloaddition process to access oxygen-bridged tetrahydro-1,4-oxazepines. This research has implications for the development of new catalytic methods in organic synthesis (Zhao et al., 2018).